N1-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(3-fluorophenyl)oxalamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-N'-(3-fluorophenyl)oxamide
• InChI: InChI=1S/C20H15ClFN5O2S/c21-13-6-4-12(5-7-13)17-25-20-27(26-17)16(11-30-20)8-9-23-18(28)19(29)24-15-3-1-2-14(22)10-15/h1-7,10-11H,8-9H2,(H,23,28)(H,24,29)
• InChI Key: QXLDBRHHOTXNOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H15ClFN5O2S
• Molecular Weight: 443.9 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds, such as the one in the compound of interest, has been discussed in various studies. These scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the IR absorption spectra of similar compounds have been characterized by the presence of two signals for C=O groups at 1650–1712 cm−1. The 1H-NMR spectrum of related compounds showed two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex. For instance, heating of similar compounds in a 1:1 mixture of hydrobromic and acetic acids causes the intramolecular cyclization of the S-methallyl fragment onto the triazole ring nitrogen atom and leads to the formation of condensed [1,3]thiazolo [3,2-b] [1,2,4]triazol-7-ium system.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure. For instance, the presence of the 1,2,4-triazole ring and the various substituents on this ring would influence its reactivity and stability.

Scientific Research Applications

Structural Analyses and Synthesis

• The compounds closely related to N1-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(3-fluorophenyl)oxalamide have been extensively studied for their structural properties. Studies like those conducted by Gündoğdu et al. (2017) utilized synchrotron X-ray powder diffraction for structural determination, providing critical insights into their crystalline forms and molecular configurations (Gündoğdu et al., 2017).

Antimicrobial and Anticancer Properties

• Compounds in the same class have been synthesized and evaluated for their potential antimicrobial and anticancer activities. For instance, Bărbuceanu et al. (2015) synthesized new heterocyclic condensed systems from the thiazolo[3,2-b][1,2,4]triazoles class and evaluated their antimicrobial activity against various bacteria and yeasts (Bărbuceanu et al., 2015).
• Similarly, Lesyk et al. (2007) conducted a study where they synthesized thiazolo[3,2-b][1,2,4]triazol-6-ones, demonstrating significant anticancer activity on a variety of human cancer cell lines (Lesyk et al., 2007).

Neuroprotective Effects

• The thiazolo[3,2-b][1,2,4]triazole derivatives have also been studied for their potential neuroprotective effects. Deng et al. (2014) investigated a series of these derivatives for their anticonvulsant activities, finding compounds like 6-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazole to show protective effects against seizures (Deng et al., 2014).

Antioxidant Potential

• Studies like that of Aktay et al. (2005) have explored the antioxidant properties of thiazolo[3,2-b]-1,2,4-triazoles. They evaluated the compounds for their effectiveness in preventing ethanol-induced oxidative stress in mice, providing insights into the antioxidant potential of this class of compounds (Aktay et al., 2005).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, characterization, and potential applications. The development of new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds would be very useful for the discovery of new drug candidates.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors (carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors) and antitubercular agents .

Mode of Action

It is known that the hydrogen bond accepting and donating characteristics of the triazole and thiadiazine moieties can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been reported to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Compounds with similar structures have shown significant anti-inflammatory and analgesic activities .